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Compound of Interest

Compound Name: 1-Ethylcyclohexene

Cat. No.: B074122 Get Quote

This in-depth technical guide provides a comprehensive overview of the core thermodynamic

properties of 1-Ethylcyclohexene. The information is intended for researchers, scientists, and

professionals in drug development who require precise data for modeling, reaction design, and

process optimization. This document summarizes key quantitative data in structured tables,

details the experimental methodologies used for their determination, and provides visual

representations of experimental workflows.

Core Thermodynamic Data
The thermodynamic properties of 1-Ethylcyclohexene (CAS Registry Number: 1453-24-3,

Formula: C₈H₁₄, Molecular Weight: 110.1968 g/mol ) have been determined through various

experimental and computational methods.[1][2][3] The following tables present a summary of

the key thermodynamic data available for this compound.

Table 1: Enthalpy and Gibbs Free Energy of Formation
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Property Phase Value (kJ/mol) Method Reference

Standard Molar

Enthalpy of

Formation (ΔfH°)

Liquid -106.8 ± 1.0
Combustion

Calorimetry

Labbauf and

Rossini, 1961[1]

Standard Molar

Enthalpy of

Formation (ΔfH°)

Gas -63.58 Calculated NIST[1]

Standard Molar

Gibbs Free

Energy of

Formation (ΔfG°)

Gas 103.13
Calculated

(Joback Method)
Cheméo

Table 2: Enthalpy of Combustion and Hydrogenation

Property Phase Value (kJ/mol) Method Reference

Standard Molar

Enthalpy of

Combustion

(ΔcH°)

Liquid -4998.5 ± 1.0
Bomb

Calorimetry

Labbauf and

Rossini, 1961

Enthalpy of

Hydrogenation

(ΔhH°)

Liquid -111.3 ± 0.4
Reaction

Calorimetry

Turner and

Garner, 1958

Table 3: Heat Capacity and Entropy
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Property Phase Value
Temperatur
e (K)

Method Reference

Molar Heat

Capacity at

Constant

Pressure

(Cp)

Gas 164.5 J/mol·K 298.15 Estimated NIST

Molar Heat

Capacity at

Constant

Pressure

(Cp)

Gas 239.3 J/mol·K 500 Estimated NIST

Molar Heat

Capacity at

Constant

Pressure

(Cp)

Gas 329.8 J/mol·K 1000 Estimated NIST

Standard

Molar

Entropy (S°)

Gas 373.9 J/mol·K 298.15 Estimated NIST

Table 4: Phase Change and Critical Properties
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Property Value Unit Method Reference

Normal Boiling

Point
409.3 K Experimental NIST[4]

Enthalpy of

Vaporization

(ΔvapH)

43.22 kJ/mol Estimated NIST[1]

Critical

Temperature (Tc)
606.6 K Estimated NIST[4]

Critical Pressure

(Pc)
3.1 MPa Estimated NIST

Critical Density

(ρc)
2.49 mol/L Estimated NIST

Experimental Protocols
The accurate determination of the thermodynamic properties of 1-Ethylcyclohexene relies on

precise and well-established experimental techniques. The following sections detail the

methodologies for the key experiments cited.

Bomb Calorimetry for Enthalpy of Combustion
The standard enthalpy of combustion of liquid 1-Ethylcyclohexene is determined using a high-

precision bomb calorimeter.

Methodology Outline:

Sample Preparation: A precisely weighed sample of high-purity 1-Ethylcyclohexene is

encapsulated in a gelatin capsule or a thin-walled glass ampoule to prevent evaporation. The

encapsulated sample is then placed in a platinum crucible within the combustion bomb.

Bomb Assembly: A known length of platinum or iron fuse wire is connected to the electrodes

inside the bomb, with the wire in contact with the sample. A small, known amount of distilled

water (typically 1 mL) is added to the bottom of the bomb to ensure that the water formed

during combustion is in the liquid state.
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Pressurization: The bomb is sealed and purged with oxygen to remove atmospheric nitrogen.

It is then filled with high-purity oxygen to a pressure of approximately 30 atmospheres.

Calorimeter Setup: The sealed bomb is placed in a calorimeter vessel containing a precisely

measured quantity of water. The calorimeter is equipped with a stirrer and a high-precision

thermometer.

Combustion and Temperature Measurement: The system is allowed to reach thermal

equilibrium. The initial temperature is recorded over a period of time to establish a baseline.

The sample is then ignited by passing an electric current through the fuse wire. The

temperature of the water in the calorimeter is recorded at short intervals until it reaches a

maximum and then begins to cool.

Data Analysis: The corrected temperature rise is determined by accounting for heat

exchange with the surroundings. The heat capacity of the calorimeter system (the

"calorimeter constant") is determined by burning a standard substance with a known heat of

combustion, such as benzoic acid. The enthalpy of combustion of 1-Ethylcyclohexene is

then calculated from the corrected temperature rise, the calorimeter constant, and the mass

of the sample, with corrections made for the heat of formation of nitric acid (from residual

nitrogen) and the heat of combustion of the fuse wire.

Reaction Calorimetry for Enthalpy of Hydrogenation
The enthalpy of hydrogenation of 1-Ethylcyclohexene is measured using a reaction

calorimeter, which determines the heat evolved during the catalytic hydrogenation of the double

bond.

Methodology Outline:

Reactant Preparation: A known mass of 1-Ethylcyclohexene is dissolved in a suitable

solvent, such as glacial acetic acid or a hydrocarbon, and placed in the reaction vessel of the

calorimeter.

Catalyst Introduction: A small amount of a hydrogenation catalyst, typically Adams' catalyst

(platinum dioxide) or palladium on carbon, is added to the reaction vessel.
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Calorimeter Assembly: The reaction vessel is sealed and placed within the calorimeter. The

system is allowed to come to thermal equilibrium, and the initial temperature is recorded.

Hydrogenation Reaction: A stream of pure hydrogen gas is introduced into the reaction

mixture while stirring vigorously. The hydrogenation of the carbon-carbon double bond is an

exothermic process, causing the temperature of the system to rise.

Temperature Monitoring: The temperature is monitored continuously until the reaction is

complete, indicated by the cessation of hydrogen uptake and a stable final temperature.

Calculation: The heat capacity of the calorimeter and its contents is determined through

electrical calibration or by performing a reaction with a known enthalpy change. The enthalpy

of hydrogenation is then calculated from the observed temperature change, the heat

capacity of the system, and the number of moles of 1-Ethylcyclohexene reacted.

Visualizations
The following diagrams illustrate the experimental workflows for the determination of the

enthalpy of combustion and hydrogenation of 1-Ethylcyclohexene.
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Sample and Bomb Preparation

Calorimetry Measurement

Data Analysis

Weigh 1-Ethylcyclohexene Sample

Encapsulate Sample

Place in Crucible

Install Fuse Wire

Add 1 mL of Water

Seal Bomb

Purge and Fill with O2 (30 atm)

Place Bomb in Calorimeter

Add Known Mass of Water

Equilibrate and Record Initial Temp.

Ignite Sample

Record Temperature Rise

Determine Corrected Temp. Change

Calculate Enthalpy of Combustion

Calibrate with Benzoic Acid

Calculate Calorimeter Constant Apply Corrections (Fuse, HNO3)

Click to download full resolution via product page

Workflow for Bomb Calorimetry.
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Reactant and Calorimeter Preparation

Hydrogenation Reaction

Data Analysis

Weigh 1-Ethylcyclohexene

Dissolve in Solvent

Add Catalyst (e.g., PtO2)

Assemble Reaction Vessel

Place in Calorimeter

Equilibrate and Record Initial Temp.

Introduce H2 Gas

Stir Vigorously

Monitor Temperature Rise

Record Final Temperature

Calculate Heat Evolved

Determine Heat Capacity of System

Calculate Enthalpy of Hydrogenation

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b074122?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b074122?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1453243&Units=CAL&Mask=7
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethylcyclohexene
https://www.stenutz.eu/chem/solv6%20(2).php?name=1-ethylcyclohexene
https://wtt-pro.nist.gov/wtt-pro/index.html?cmp=1-ethylcyclohexene
https://wtt-pro.nist.gov/wtt-pro/index.html?cmp=1-ethylcyclohexene
https://www.benchchem.com/product/b074122#thermodynamic-properties-of-1-ethylcyclohexene
https://www.benchchem.com/product/b074122#thermodynamic-properties-of-1-ethylcyclohexene
https://www.benchchem.com/product/b074122#thermodynamic-properties-of-1-ethylcyclohexene
https://www.benchchem.com/product/b074122#thermodynamic-properties-of-1-ethylcyclohexene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074122?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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